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Compound of Interest

2-Bromo-1-(4-
Compound Name:

morpholinophenyl)ethanone

cat. No.: B1273728

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-1-(4-
morpholinophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for 2-
Bromo-1-(4-morpholinophenyl)ethanone. The toxicological properties of this compound
have not been fully investigated[1]. This guide should be used in conjunction with an official
Safety Data Sheet (SDS) and a thorough risk assessment before handling this chemical.

Hazard Identification

2-Bromo-1-(4-morpholinophenyl)ethanone is classified as a hazardous substance that
poses significant risks upon exposure. The primary hazards include severe damage to the
eyes, skin, and respiratory system.[1]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage[1]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[?]
Specific Target Organ Toxicity ) H335: May cause respiratory
] 3 (Respiratory system) o
(Single Exposure) irritation[3][4]

Note: Classifications for similar bromo-ethanone compounds are included for broader context.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent contact and exposure.
Engineering controls, such as using the chemical within a fume hood, are the primary means of

exposure control.[1]

Table 2: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
full-face shield.[1][5]

Conforms to OSHA's 29 CFR
1910.133 or European
Standard EN166. Protects
against splashes and dust that

cause severe eye damage.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Solvex, neoprene, viton,
butyl) and protective clothing
(lab coat, apron, or suit).[1][6]

Prevents skin contact which

can cause severe burns.[1]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.[1]

Required if exposure limits are
exceeded or if dust is
generated. Use a respirator
with a particulate filter
conforming to EN 143.[1]

General Hygiene

Eyewash stations and safety
showers must be close to the
workstation.[1][7] Wash hands
thoroughly after handling.[3][4]
Do not eat, drink, or smoke in

the work area.[8]

To ensure immediate
decontamination and prevent
ingestion or accidental

exposure.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the chemical's stability and

preventing accidental exposure.

Handling:

e Use only in a well-ventilated area, preferably under a chemical fume hood.[1][3]

e Avoid breathing dust, fumes, or vapors.[3][4][7]

e Do not get in eyes, on skin, or on clothing.[5]

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://www.fishersci.com/store/msds?partNumber=CC17405DE&productDescription=2-BROMO-1-%284-MORPHOLINOP+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106595000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17405DE&productDescription=2-BROMO-1-%284-MORPHOLINOP+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17405DE&productDescription=2-BROMO-1-%284-MORPHOLINOP+5GR&vendorId=VN00092202&countryCode=US&language=en
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.fishersci.com/store/msds?partNumber=CC17405DE&productDescription=2-BROMO-1-%284-MORPHOLINOP+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17405DE&productDescription=2-BROMO-1-%284-MORPHOLINOP+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17405DE&productDescription=2-BROMO-1-%284-MORPHOLINOP+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17405DE&productDescription=2-BROMO-1-%284-MORPHOLINOP+5GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05993.pdf
https://aksci.com/sds/J57379_SDS.pdf
https://aksci.com/sds/5314CV_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-1-5-bromothiophen-2-yl-ethanone.pdf
https://www.fishersci.com/store/msds?partNumber=CC17405DE&productDescription=2-BROMO-1-%284-MORPHOLINOP+5GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/J57379_SDS.pdf
https://aksci.com/sds/J57379_SDS.pdf
https://aksci.com/sds/5314CV_SDS.pdf
https://pim-resources.coleparmer.com/sds/05993.pdf
https://www.fishersci.com/store/msds?partNumber=AC106595000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Wash hands and any exposed skin thoroughly after handling.[1]

o Take off contaminated clothing and wash it before reuse.[3][4]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]
o Store locked up.[1][3][4]

o Keep away from incompatible materials such as strong oxidizing agents.[1]
Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Table 3: First-Aid Measures Quick Reference

Exposure Route First-Aid Procedure

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the

Eye Contact eyelids.[1][2] Remove contact lenses, if present
and easy to do.[3][4] Seek immediate medical
attention.[1][2]

Take off immediately all contaminated clothing.
) [1] Wash off immediately with soap and plenty of
Skin Contact )
water for at least 15 minutes.[1][2] Seek

immediate medical attention.[1][2]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1][3][4] If not

Inhalation . . i —
breathing, give artificial respiration.[1] Seek
immediate medical attention.[1][2]
Rinse mouth.[1] Do NOT induce vomiting.[1][4]
_ Never give anything by mouth to an
Ingestion

unconscious person.[1][4] Seek immediate

medical attention.[1][2]
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Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[1][7]

e Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,
including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide.[1]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][7]

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment (PPE).[7] Evacuate
personnel to safe areas. Ensure adequate ventilation.[8]

e Environmental Precautions: Do not let the product enter drains or contaminate the ground
water system.[1][3]

o Containment and Cleanup: Sweep up and shovel the material into suitable containers for
disposal.[1][5] Avoid dust formation.[1][5]

Experimental Protocols
Protocol for Handling a Small Spill

o Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.
e Don PPE: Put on the appropriate PPE as specified in Table 2, including respiratory

protection, chemical-resistant gloves, safety goggles, and a lab coat.

o Contain: Cover the spill with an inert absorbent material like vermiculite, dry sand, or earth.
Do not use combustible materials.
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o Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled, and sealed container for hazardous waste disposal.[1][5]

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution,
followed by soap and water.

» Dispose: Dispose of the contaminated materials and container as hazardous waste
according to local, regional, and national regulations.[1]

Report: Report the incident to the appropriate safety personnel.

Protocol for Emergency First Aid Response

e Scene Safety: Ensure the area is safe before approaching the victim. If necessary, remove
the victim from the source of exposure.

» Call for Help: Immediately call for emergency medical assistance.[1]
« |dentify Exposure: Determine the route of exposure (skin, eye, inhalation, ingestion).
o Administer First Aid (as per Table 3):

o Eye Contact: Immediately begin flushing the eyes with an eyewash station for at least 15
minutes.[1]

o Skin Contact: While under a safety shower, remove all contaminated clothing and wash
the affected area with soap and water for at least 15 minutes.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1]

o Ingestion: Rinse the victim's mouth with water. Do not induce vomiting.[1]
e Provide SDS: Show the Safety Data Sheet to the attending medical personnel.[1][3][4]

Visualizations
Workflow for Accidental Spill Response
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Caption: A logical workflow for responding to an accidental chemical spill.
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First Aid Procedures for Exposure

Rinse with water
for 15+ min.
Remove contacts.

Remove contaminated clothing.
Wash with soap & water

for 15+ min.
Seek Immediate

Medical Attention

Exposure to
2-Bromo-1-(4-morpholinophenyl)ethanone

Move to fresh air.
Provide artificial respiration
if not breathing.

Rinse mouth.
DO NOT induce vomiting.

Click to download full resolution via product page

Caption: A flowchart of first aid actions based on the route of exposure.

Hierarchy of Controls for Safe Handling

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1273728?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Elimination
(Most Effective)

Engineering Controls
ume Hood, Ventilatio

Administrative Controls
(SOPs, Training)

PPE
Gloves, Goggles, Respirator
(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for minimizing exposure to chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Bromo-1-(4-morpholinophenyl)ethanone safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273728#2-bromo-1-4-morpholinophenyl-ethanone-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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